Cas no 2680878-33-3 (benzyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate)

• Product Name: benzyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate
• CAS No: 2680878-33-3
• MF: C₁₇H₁₄FNO₂
• MW: 283.296967983246
• CID: 5635748
• PubChem ID: 165920324
• Update Time: 2025-05-19

benzyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28286614
• benzyl N-[(4-ethynyl-2-fluorophenyl)methyl]carbamate
• 2680878-33-3
• benzyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate

• Inchi： 1S/C17H14FNO2/c1-2-13-8-9-15(16(18)10-13)11-19-17(20)21-12-14-6-4-3-5-7-14/h1,3-10H,11-12H2,(H,19,20)
• InChI Key： POPNGSILKAEVTR-UHFFFAOYSA-N
• SMILES： FC1C=C(C#C)C=CC=1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.10085685g/mol
• Monoisotopic Mass: 283.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate

Introduction to Benzyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate (CAS No. 2680878-33-3)

Benzyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate, with the chemical identifier CAS No. 2680878-33-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a benzyl group and a 4-ethynyl-2-fluorophenyl moiety, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The benzyl group, known for its stability and ease of functionalization, plays a crucial role in the pharmacophore design of many active pharmaceutical ingredients (APIs). It serves as a protective group for reactive hydroxyl or amine functionalities and can be readily removed under specific conditions to reveal the underlying pharmacological targets. In contrast, the 4-ethynyl-2-fluorophenyl substituent introduces both electronic and steric effects that can modulate the binding affinity and selectivity of the compound towards biological targets. The fluorine atom, in particular, is known to enhance metabolic stability and binding interactions due to its electronegativity and ability to form hydrogen bonds.

Recent advancements in synthetic methodologies have enabled the efficient preparation of carbamate derivatives like Benzyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate. These methods often involve multi-step reactions that leverage palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, to construct the desired aryl-aryl or aryl-heteroaryl linkages. The use of transition metal catalysts not only facilitates these transformations but also allows for high selectivity and yield, making them attractive for large-scale production.

The pharmacological potential of Benzyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate has been explored in several preclinical studies. Its structural motif suggests possible activity against various biological targets, including enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer. For instance, the ethynyl group can serve as a handle for further derivatization via click chemistry, enabling the rapid construction of libraries of analogs for high-throughput screening (HTS). This approach has been successfully employed to identify novel lead compounds with improved pharmacokinetic profiles.

In addition to its synthetic utility, Benzyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate exhibits interesting physicochemical properties that make it a valuable intermediate in drug discovery. The presence of both electron-withdrawing (fluorine) and electron-donating (ethynyl) groups results in a molecule with moderate lipophilicity and solubility, which are critical factors for oral bioavailability. Furthermore, the carbamate functionality can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity.

The compound's potential application in medicinal chemistry is further supported by its compatibility with various functionalization strategies. For example, the benzyl group can be removed using catalytic hydrogenation or mild acidic conditions, allowing access to more reactive intermediates that can be further modified. This flexibility makes Benzyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate a versatile building block for the synthesis of more complex molecules.

Recent studies have also highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to improve drug-like properties such as metabolic stability and cell membrane permeability. The incorporation of a fluorine atom into the phenyl ring can alter electronic distribution, leading to enhanced binding interactions with biological targets. This has been particularly observed in kinase inhibitors and antiviral agents where fluorine substitution significantly improves potency and selectivity.

The synthesis of Benzyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate involves several key steps that showcase modern synthetic techniques. Initially, 4-halo-substituted fluoroarenes are coupled with terminal alkynes using palladium catalysts to form biaryl intermediates. These intermediates are then reacted with benzoyl chloride or benzoyl bromide under basic conditions to introduce the carbamate functionality. The final product is obtained after purification via column chromatography or recrystallization from an appropriate solvent system.

The compound's stability under various storage conditions is another important consideration for its practical application in pharmaceutical research. Studies have shown that Benzyl N-(4-ethynyl-2-fluorophenyl)methylcarbamate remains stable under inert conditions at room temperature for extended periods, making it suitable for long-term storage without degradation. However, exposure to moisture or light should be minimized to prevent any potential side reactions.

In conclusion, Benzyl N-(4-ethynyl-2-fluorophenyllmethylcarbamate (CAS No. 2680878-33-3) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, synthetic accessibility, and favorable physicochemical properties make it an attractive candidate for further exploration. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in discovering new therapeutic agents.